Cas no 2229333-62-2 (1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-amine)

• Product Name: 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-amine
• CAS No: 2229333-62-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6194676
• PubChem ID: 165855932
• Update Time: 2025-06-11

1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-amine
• EN300-1795341
• 2229333-62-2

• Inchi： 1S/C11H19N3/c1-10(2,3)9-8(7-13-14-9)11(12)5-4-6-11/h7H,4-6,12H2,1-3H3,(H,13,14)
• InChI Key： ILBOAWACWROGPF-UHFFFAOYSA-N
• SMILES： NC1(C2C=NNC=2C(C)(C)C)CCC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-amine

Professional Introduction to Compound with CAS No. 2229333-62-2 and Product Name: 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-amine

The compound with the CAS number 2229333-62-2 and the product name 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a pyrazole moiety and a cyclobutane ring in its molecular structure endows it with distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating pyrazole derivatives. Pyrazole-based molecules are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a 3-tert-butyl substituent in the pyrazole ring enhances the steric hindrance and lipophilicity of the molecule, which can be crucial for optimizing its pharmacokinetic profile. This modification is particularly relevant in the context of drug design, where fine-tuning of molecular properties is essential for achieving desired therapeutic effects.

The cyclobutane ring in 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-amine contributes to the compound's rigidity, which can influence its binding affinity to biological targets. This structural feature is often exploited in medicinal chemistry to improve metabolic stability and reduce off-target effects. The combination of these two moieties—pyrazole and cyclobutane—creates a scaffold that is both versatile and pharmacologically interesting. Researchers have been exploring such structures to develop novel therapeutic agents that can address unmet medical needs.

Recent studies have highlighted the importance of pyrazole derivatives in the development of small-molecule drugs. For instance, compounds containing pyrazole have shown promise in inhibiting enzymes involved in cancer progression. The tert-butyl group in our compound not only enhances its lipophilicity but also serves as a handle for further chemical modifications, allowing for the synthesis of analogs with tailored properties. This flexibility is invaluable in drug discovery pipelines, where iterative design and optimization are often required.

The cyclobutane ring, on the other hand, has been implicated in various biological processes due to its ability to mimic certain natural products. Its incorporation into pharmaceutical candidates can lead to improved solubility and bioavailability, critical factors for successful drug development. Additionally, the amine functional group at the cyclobutane ring provides a site for further derivatization, enabling chemists to explore diverse chemical space. This makes 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-amine a versatile building block for synthesizing novel bioactive molecules.

In the realm of computational chemistry, virtual screening and molecular docking studies have been instrumental in identifying promising drug candidates. The unique structural features of our compound make it an attractive target for computational analysis. By leveraging advanced computational methods, researchers can predict potential interactions between this molecule and biological targets, thereby accelerating the drug discovery process. Such studies have already provided valuable insights into the binding mechanisms and potential therapeutic applications of related compounds.

The synthesis of 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-amine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the pyrazole moiety requires precise control over reaction conditions to ensure high yield and purity. Similarly, the cyclobutane ring formation demands expertise in cyclization reactions. These synthetic challenges underscore the complexity involved in developing novel pharmaceuticals but also highlight the importance of innovative methodologies in modern drug design.

As research progresses, collaborations between academia and industry are becoming increasingly vital for translating laboratory discoveries into clinical applications. The compound under discussion exemplifies how academic research can drive industrial innovation by providing novel molecular scaffolds with therapeutic potential. Such collaborations foster an environment where cutting-edge scientific knowledge is translated into tangible benefits for patients worldwide.

The future prospects for 1-(3-tert-butyl-1H-pyrazol-4-y)cyclobutan - 1 - amine are promising, given its unique structural features and potential biological activities. Further investigation into its pharmacological properties will be essential to determine its suitability for various therapeutic indications. As more data becomes available, this compound could emerge as a key player in next-generation drug development efforts.